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Compound Focus: Tin(2+) neodecanoate

CAS No.: 49556-16-3

Cat. No.: S1904512

Get Quote

Chemical Profiles and Handling

The table below summarizes key identifiers and properties of the two compounds.

Property
Tin Neodecanoate (e.g., Dimethyltin
Dineodecanoate)

Tin Chloride (e.g., Tin(II)
Chloride Dihydrate)

Chemical
Formula

Varies by type (e.g., C14H28O4Sn for

Dimethyltin Dineodecanoate) [1]

SnCl2·2H2O [2]

CAS Number 68928-76-7 (for Dimethyltin Dineodecanoate)

[3]

7772-99-8 (anhydrous) [4],

10025-69-1 (dihydrate)

Physical Form Information missing Fine crystals [2]

Assay/Purity Information missing ≥98% [2]

| Common Applications | - PVC heat stabilizer [1]

Catalyst for polyurethane foams, coatings, and sealants [5] | - Lewis acid catalyst in organic synthesis
[2]

Synthesis of indoles and aldehydes [2]
Reducing agent |
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Safety and Handling: Tin(II) chloride dihydrate is classified as corrosive and causes severe skin burns and

eye damage. It is also toxic if inhaled or swallowed and may cause respiratory irritation [2]. Always consult

the specific Safety Data Sheet (SDS) for both compounds before experimental use.

Guidance on Sourcing Impurity Data

Since a direct comparison is unavailable, you can use the following strategies to find the specific impurity

levels required for your research.

Check Supplier Certificates of Analysis (CoA): Reputable chemical suppliers (e.g., Sigma-Aldrich,

Aladdin) provide a Certificate of Analysis for each product batch, which details the concentrations of
specific impurities. This is the most reliable source for precise impurity data.

Consult Research Papers for Specific Grades: The experimental study on tin neodecanoate as a
PVC heat stabilizer used an "Industrial Grade" material [1]. The impurity profile for this grade is

tailored for industrial applications and may differ from a grade suitable for pharmaceutical research.
Specify the Tin Chloride Form: Be aware that "tin chloride" commonly refers to both tin(II) chloride
(SnCl2) and tin(IV) chloride (SnCl4), which have different properties and impurity profiles [6] [7].

Always specify the oxidation state when searching for data.

Experimental Workflow for Thermal Stability Testing

For your technical support content, here is a generalized experimental protocol for evaluating the

performance of these compounds as heat stabilizers, based on a published methodology [1]. The diagram

below outlines the key stages of the process.
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1. Sample Preparation

Weigh components
(PVC resin, plasticizer,

stabilizer, etc.)

2. Thermal Stability Testing

Congo Red Test
(Static thermal stability)

• Condition: 180°C
• Standard: GB/T 2917.1-2002

• Measure: Time to color change

Thermal Aging Test
• Condition: 190°C oven

• Sample: 1mm thick sheets
• Measure: Color change every 10 min

Thermogravimetric Analysis (TGA)
• Atmosphere: N₂

• Ramp: 25°C to 600°C at 10°C/min

3. Data Analysis & Comparison

Compare results:
• Longer stability time

• Slower color degradation
• Higher decomposition temperature

Mix for 3 minutes

Pre-plasticize at 120°C
for 20 minutes

Cool to obtain
dry mixture
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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